Acetyllycoposerramine M

• Molecular Formula: C18H27NO3
• Molecular Weight: 305.4 g/mol
• InChI: InChI=1S/C18H27NO3/c1-11-8-13-9-15(21)14-4-3-6-19-7-5-16(22-12(2)20)17(13)18(14,19)10-11/h11,13-14,16-17H,3-10H2,1-2H3/t11-,13+,14-,16+,17+,18+/m1/s1
• InChIKey: KHPXQJZHVIQFTG-YSDJCCEOSA-N

Acetyllycoposerramine M: AChE‑Inactive Lycopodine Alkaloid

Acetyllycoposerramine M is a lycopodine-type Lycopodium alkaloid isolated from the club mosses Lycopodium japonicum and Palhinhaea cernua [1][2]. Its molecular formula is C18H27NO3 (MW 305.4 g/mol) . The compound's structure has been rigorously confirmed via 1D and 2D NMR spectroscopy [1] and single-crystal X-ray diffraction analysis [2]. Acetyllycoposerramine M is a known natural product and is commercially available for research purposes .

Compound class Lycopodine-type Lycopodium alkaloid

AChE activity Reported lack of AChE inhibition

Stereochemistry Absolute configuration by X‑ray crystallography

Spectral data Published ¹H and ¹³C NMR reference data

• [1] Yang Q, Zhu Y, Peng W, Zhan R, Chen Y. A New Lycopodine-type Alkaloid from Lycopodium japonicum. Nat Prod Res. 2016 Oct;30(19):2220-4. doi: 10.1080/14786419.2016.1146885. View Source
• [2] Li B, et al. Lycopodium alkaloids from Palhinhaea cernua. J Braz Chem Soc. 2012;23(2):349-354. View Source

Why Acetyllycoposerramine M Cannot Be Substituted

In the Lycopodium alkaloid family, many structurally similar lycopodine-type compounds exhibit varying degrees of acetylcholinesterase (AChE) inhibition, a key biological activity relevant to Alzheimer's disease research [1]. However, the specific acetylation pattern of Acetyllycoposerramine M renders it uniquely inactive against AChE [2]. This is a critical functional differentiator. Substituting this compound with another lycopodine alkaloid that retains AChE inhibitory activity would confound experimental results, particularly in studies aiming to isolate non-cholinergic mechanisms or where cholinergic off-target effects must be strictly avoided. Therefore, for applications requiring a structurally defined lycopodine-type alkaloid that is demonstrably AChE-inactive, Acetyllycoposerramine M is not interchangeable with active analogs and must be procured specifically.

Lycodine‑type AChE inhibitors

Substituting with huperzine A introduces known AChE inhibition, confounding cholinergic endpoint interpretation in research models.

Parent compound residual activity

Lycoposerramine M exhibits reported AChE inhibitory activity, which may bias negative‑control assay outcomes.

Unconfirmed stereochemistry

Many Lycopodium alkaloids lack crystallographic authentication; substitution risks stereochemical misassignment in dereplication studies.

• [1] Ma X, Gang DR. The Lycopodium alkaloids. Nat Prod Rep. 2004 Dec;21(6):752-72. doi: 10.1039/b409720n. PMID: 15565253. View Source
• [2] Yang Q, Zhu Y, Peng W, Zhan R, Chen Y. A New Lycopodine-type Alkaloid from Lycopodium japonicum. Nat Prod Res. 2016 Oct;30(19):2220-4. doi: 10.1080/14786419.2016.1146885. View Source

Acetyllycoposerramine M vs. Key Lycopodium Alkaloids

AChE Inhibition: Inactive vs. Huperzine A

Acetyllycoposerramine M exhibits no inhibitory activity against acetylcholinesterase (AChE). In a direct comparative assay of eight lycopodine-type alkaloids isolated from the same plant material, Acetyllycoposerramine M and its co-isolated analogs were all found to be inactive against AChE [1]. This is in stark contrast to other lycopodine-type alkaloids, such as 6-hydroxy-lycopodine, which demonstrates AChE inhibition with an IC50 of 64.56 µg/mL [2].

AChE inhibition

Class-level

Acetyllycoposerramine M: no inhibition Huperzine A: IC₅₀ 53–82 nM (reported)

Reported AChE assay context; supports negative‑control selection

Ellman assay; class‑level inference

Evidence Dimension	Acetylcholinesterase (AChE) Inhibitory Activity
Target Compound Data	No inhibitory activity detected
Comparator Or Baseline	6-hydroxy-lycopodine: IC50 = 64.56 µg/mL
Quantified Difference	Complete loss of inhibitory activity
Conditions	Ellman spectrophotometric assay for AChE inhibition

Why This Matters

This confirmed lack of AChE activity is essential for researchers requiring a lycopodine scaffold that does not interfere with cholinergic pathways, enabling cleaner mechanistic studies.

• [1] Yang Q, Zhu Y, Peng W, Zhan R, Chen Y. A New Lycopodine-type Alkaloid from Lycopodium japonicum. Nat Prod Res. 2016 Oct;30(19):2220-4. doi: 10.1080/14786419.2016.1146885. View Source
• [2] Ortega MG, et al. Anticholinesterase activity in an alkaloid extract of Huperzia saururus. Phytomedicine. 2004;11(6):539-543. View Source

Stereochemical Assignment via X‑ray Crystallography

Ligand docking studies provide a structural rationale for the low or absent AChE inhibitory activity of lycopodane-type alkaloids like Acetyllycoposerramine M. While these alkaloids can fit into the active site gorge of Torpedo californica AChE, the positioning of their functional groups does not allow for strong hydrogen bonding with key amino acid residues, unlike the potent inhibitor huperzine A [1]. This class-level inference supports the observed inactivity of Acetyllycoposerramine M and distinguishes it from structurally distinct, active Lycopodium alkaloids.

Stereochemical certainty

Head-to-head

Absolute configuration confirmed by X‑ray crystallography (Flack parameter)

Supports stereochemical‑control and dereplication workflows

Cu Kα or Mo Kα radiation; peer‑level crystallographic authentication

Evidence Dimension	Molecular Docking & Structure-Activity Relationship (SAR)
Target Compound Data	Poorly positioned functional groups for hydrogen bonding, leading to low/inactive AChE inhibition
Comparator Or Baseline	Huperzine A: Forms strong hydrogen bonds, leading to potent AChE inhibition
Quantified Difference	Qualitative difference in binding mode
Conditions	Docking studies using mutated 3D structure of Torpedo californica AChE

Why This Matters

This SAR insight provides a mechanistic explanation for the compound's lack of AChE activity, confirming its suitability as a negative control or scaffold for developing non-cholinergic probes.

• [1] Halldorsdottir ES, Jaroszewski JW, Olafsdottir ES. Acetylcholinesterase inhibitory activity of lycopodane-type alkaloids from the Icelandic Lycopodium annotinum ssp. alpestre. Phytochemistry. 2010 Feb;71(2-3):149-57. doi: 10.1016/j.phytochem.2009.10.018. View Source

AChE Activity Across Co‑Isolated Lycopodine Alkaloids

The absolute configuration of Acetyllycoposerramine M has been unambiguously determined by single-crystal X-ray diffraction analysis, with the Flack parameter confirming the stereochemistry [1]. This is a critical advantage over other lycopodine analogs that may only have relative stereochemistry assigned by NMR, as the 3D orientation of functional groups, including the acetyl moiety, is essential for interpreting structure-activity relationships and ensuring reproducibility in biological assays.

Co‑isolated AChE panel

Head-to-head

All eight co‑isolated lycopodine‑type alkaloids showed no AChE inhibition

Supports use as AChE‑negative reference within lycopodine series

Ellman assay; intra‑study comparison

Evidence Dimension	Structural Elucidation
Target Compound Data	Absolute configuration confirmed by X-ray crystallography
Comparator Or Baseline	Other lycopodine analogs: Often only relative stereochemistry assigned by NMR
Quantified Difference	Unambiguous vs. relative stereochemical assignment
Conditions	Single-crystal X-ray diffraction using Flack parameter

Why This Matters

Absolute stereochemical certainty reduces experimental variability and ensures researchers are working with the correct 3D structure, which is vital for SAR and drug discovery campaigns.

• [1] Li B, et al. Lycopodium alkaloids from Palhinhaea cernua. J Braz Chem Soc. 2012;23(2):349-354. View Source

Acetyllycoposerramine M Research Applications

AChE Negative Control and Counter‑Screen

In studies screening Lycopodium alkaloids for AChE inhibition, Acetyllycoposerramine M serves as an ideal negative control due to its confirmed lack of activity [1]. Its use allows researchers to confidently attribute any observed AChE inhibition in test compounds to their specific structural features, rather than background activity from the lycopodine scaffold.

Stereochemical Reference for Dereplication

Given the well-defined AChE inactivity of Acetyllycoposerramine M [1] and the structural rationale provided by docking studies [2], this compound is an excellent starting scaffold for medicinal chemistry efforts aimed at exploring non-cholinergic biological activities of the lycopodine class, such as anticancer or anti-inflammatory effects, without confounding cholinergic side effects.

Synthetic Scaffold Without Cholinergic Effects

The rigorous structural confirmation of Acetyllycoposerramine M via X-ray crystallography [3] makes it a reliable analytical standard. It can be used for accurate dereplication in LC-MS or NMR-based metabolomics studies of Lycopodium species, enabling precise identification and quantification of this specific alkaloid in complex plant extracts.

Application

Selection Property

Validation Focus

AChE‑negative control in alkaloid screening

Reported lack of AChE inhibition

Comparator assay‑response context; cholinergic endpoint monitoring

Stereochemical reference for dereplication

Absolute configuration by X‑ray crystallography

Stereochemical‑control review; NMR fingerprint authentication

Lycopodine scaffold modification

Absence of reported cholinergic activity

Cholinergic endpoint monitoring in research models

Botanical quality marker

Reported occurrence in Lycopodium & Palhinhaea spp.

Identity and purity verification; batch consistency review

• [1] Yang Q, Zhu Y, Peng W, Zhan R, Chen Y. A New Lycopodine-type Alkaloid from Lycopodium japonicum. Nat Prod Res. 2016 Oct;30(19):2220-4. doi: 10.1080/14786419.2016.1146885. View Source
• [2] Halldorsdottir ES, Jaroszewski JW, Olafsdottir ES. Acetylcholinesterase inhibitory activity of lycopodane-type alkaloids from the Icelandic Lycopodium annotinum ssp. alpestre. Phytochemistry. 2010 Feb;71(2-3):149-57. doi: 10.1016/j.phytochem.2009.10.018. View Source
• [3] Li B, et al. Lycopodium alkaloids from Palhinhaea cernua. J Braz Chem Soc. 2012;23(2):349-354. View Source